![molecular formula C6H3I2NO2 B1340216 1,3-Diiodo-5-nitrobenzene CAS No. 57830-60-1](/img/structure/B1340216.png)
1,3-Diiodo-5-nitrobenzene
Overview
Description
1,3-Diiodo-5-nitrobenzene is a useful research compound. Its molecular formula is C6H3I2NO2 and its molecular weight is 374.9 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is unknown and the complexity rating of the compound is unknown. The United Nations designated GHS hazard class pictogram is Irritant, and the GHS signal word is WarningThe storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications
Structural and Computational Analysis
1,3-Diiodo-5-nitrobenzene (C6H3I2NO2) has been studied for its structural and computational properties, offering insights into the impact of halogen atoms on intermolecular interactions within crystalline structures. The substance crystallizes in a centrosymmetric space group, showing that the size of the halogen atom influences the nonbonded close contacts observed between molecules. Its structure features a close Type 1 I...I contact, highlighting significant cohesive attractions between molecules, which are crucial for understanding the formation and stability of crystalline materials (Bosch, Bowling, & Speetzen, 2022).
Dissociative Electron Attachment and Anion States
Research on nitrobenzene derivatives, including this compound, through electron transmission spectroscopy (ETS), dissociative electron attachment spectroscopy (DEAS), and negative ion mass spectrometry (NIMS), has provided valuable information on their electronic structures and the energies of electron attachment. These findings are essential for understanding the reactivity and stability of nitrobenzene derivatives under various conditions, contributing to fields like environmental chemistry and material science (Asfandiarov et al., 2007).
Crystallography and Molecular Interactions
The crystal structure analysis of related compounds, such as 2,4-diiodo-3-nitroanisole and 2-(3-nitrophenyl)-1,3-dithiane, offers insights into the arrangement and interaction patterns of nitrobenzene derivatives. These studies reveal the importance of aromatic π–π stacking, weak C—I⋯π interactions, and the influence of substituents on the molecular conformation and stability of these compounds. Such research is instrumental in the development of new materials with tailored properties (Li et al., 2012; Caracelli et al., 2015).
Environmental Degradation and Pollutant Removal
Investigations into the degradation pathways of nitroaromatic compounds like this compound have led to a better understanding of their behavior in environmental contexts. The discovery of microorganisms capable of degrading nitrobenzene compounds through specific enzyme systems, such as nitrobenzene dioxygenase, highlights potential bioremediation strategies for the removal of these pollutants from contaminated sites (Friemann et al., 2005).
Chemical Synthesis and Reactivity
Research on the synthesis of nitrobenzene derivatives, including methods for the efficient reduction of nitrobenzene to aniline in synthetic wastewater, showcases the practical applications of this compound in industrial processes. The development of chemical reduction treatments followed by enzyme-mediated oxidative polymerization provides a framework for treating industrial wastewater streams contaminated with nitrobenzene and related compounds (Mantha, Taylor, Biswas, & Bewtra, 2001).
Safety and Hazards
1,3-Diiodo-5-nitrobenzene is associated with several hazard statements including H302, H312, H315, H319, H332, H335 . Precautionary measures include avoiding breathing mist, gas or vapors, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition .
Properties
IUPAC Name |
1,3-diiodo-5-nitrobenzene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H3I2NO2/c7-4-1-5(8)3-6(2-4)9(10)11/h1-3H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JIVYEUNBDFYQRD-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=C(C=C(C=C1I)I)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H3I2NO2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10478251 | |
Record name | 3,5-diiodonitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10478251 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
374.90 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
57830-60-1 | |
Record name | 3,5-diiodonitrobenzene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10478251 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 1,3-diiodo-5-nitrobenzene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Q1: What is the significance of the crystal structure of 1,3-Diiodo-5-nitrobenzene?
A1: The crystal structure of this compound reveals important information about its intermolecular interactions. It crystallizes in the centrosymmetric space group P21/m and is isostructural with 1,3-dibromo-5-nitrobenzene and 1,3-dichloro-5-nitrobenzene []. The presence of iodine atoms leads to a distinct Type 1 I...I contact, influencing the three-dimensional packing of the molecules within the crystal lattice []. This understanding of its structure can inform potential applications in materials science.
Q2: How does the size of the halogen atom influence intermolecular interactions in 1,3-dihalo-5-nitrobenzene compounds?
A2: The size of the halogen atom plays a crucial role in dictating the types of nonbonded close contacts observed in 1,3-dihalo-5-nitrobenzene structures []. For instance, this compound exhibits Type 1 I...I contacts due to the larger size of iodine atoms []. In contrast, 1,3-dibromo-5-nitrobenzene shows nitro-O…Br contacts, while 1,3-dichloro-5-nitrobenzene displays both nitro-O…Cl and bifurcated C-H…O(nitro) interactions []. These variations highlight the impact of halogen size on the nature and strength of intermolecular forces.
Q3: Can this compound be used as a precursor in organic synthesis?
A3: Yes, this compound serves as a valuable starting material for synthesizing complex molecules. For example, it can be transformed into 1,2-bis[3,5-bis(ethylthio)phenyl]diazane through a series of reactions []. This compound can then be further modified to create sulfur-bridged benzidines like 1,2-benzodithiino[5,4,3-cde][1,2]benzodithiin-2,7-diamine, which have potential applications in materials science and organic electronics [].
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